Cas no 921486-31-9 (N-3-(methylsulfanyl)phenyl-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide)

• Product Name: N-3-(methylsulfanyl)phenyl-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide
• CAS No: 921486-31-9
• MF: C₁₉H₁₈N₄O₂S₂
• MW: 398.501821041107
• CID: 6204439
• PubChem ID: 41211395
• Update Time: 2025-08-04

N-3-(methylsulfanyl)phenyl-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(methylsulfanyl)phenyl-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide
• N-(3-methylsulfanylphenyl)-2-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]acetamide
• 921486-31-9
• N-[3-(methylsulfanyl)phenyl]-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide
• N-(3-(methylthio)phenyl)-2-(2-(3-phenylureido)thiazol-4-yl)acetamide
• AKOS024627125
• F2096-0874

• Inchi： 1S/C19H18N4O2S2/c1-26-16-9-5-8-14(10-16)20-17(24)11-15-12-27-19(22-15)23-18(25)21-13-6-3-2-4-7-13/h2-10,12H,11H2,1H3,(H,20,24)(H2,21,22,23,25)
• InChI Key： XYZYFMYQWKXBOT-UHFFFAOYSA-N
• SMILES： S1C(NC(NC2C=CC=CC=2)=O)=NC(=C1)CC(NC1C=CC=C(C=1)SC)=O

Computed Properties

• Exact Mass: 398.08711818g/mol
• Monoisotopic Mass: 398.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-3-(methylsulfanyl)phenyl-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide

Comprehensive Overview of N-3-(methylsulfanyl)phenyl-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide (CAS No. 921486-31-9)

The compound N-3-(methylsulfanyl)phenyl-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide (CAS No. 921486-31-9) is a specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including a thiazole ring, a phenylcarbamoyl moiety, and a methylsulfanyl substituent. These features make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential applications in drug discovery and medicinal chemistry, given its ability to interact with biological targets.

In recent years, the demand for highly specific bioactive compounds has surged, driven by advancements in precision medicine and targeted therapy. N-3-(methylsulfanyl)phenyl-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide has garnered attention due to its potential role in modulating enzymatic activity or receptor binding. Its thiazole core, a common motif in FDA-approved drugs, suggests possible applications in treating inflammatory or metabolic disorders. This aligns with current trends in personalized healthcare, where molecules with tailored properties are highly sought after.

The synthesis of N-3-(methylsulfanyl)phenyl-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide involves multi-step organic reactions, often requiring high-yield coupling techniques and protective group strategies. Chemists emphasize the importance of optimizing reaction conditions to achieve stereochemical purity, a critical factor in pharmaceutical efficacy. The compound's CAS No. 921486-31-9 serves as a unique identifier in chemical databases, facilitating research reproducibility and regulatory compliance. This is particularly relevant in the context of intellectual property and patent filings, where precise documentation is essential.

From an industrial perspective, N-3-(methylsulfanyl)phenyl-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide is often discussed in forums focusing on scalable synthesis and green chemistry. Environmental concerns have prompted researchers to explore solvent-free reactions or catalytic methods to reduce waste. Such innovations resonate with the growing emphasis on sustainable drug development, a topic frequently searched in academic and industrial circles. Additionally, its potential as a building block for more complex molecules makes it a valuable asset in combinatorial chemistry libraries.

Analytical characterization of N-3-(methylsulfanyl)phenyl-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with Good Manufacturing Practices (GMP), a recurring theme in quality control discussions. The compound's stability under various pH and temperature conditions is also a key consideration, especially for formulation scientists working on oral bioavailability enhancement.

In summary, N-3-(methylsulfanyl)phenyl-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide (CAS No. 921486-31-9) represents a fascinating intersection of chemical innovation and therapeutic potential. Its structural complexity and relevance to contemporary research themes—such as drug repurposing and fragment-based drug design—make it a compelling subject for further investigation. As the scientific community continues to prioritize molecular diversity and efficacy optimization, compounds like this will remain at the forefront of cutting-edge research.